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Compound of Interest

Compound Name: PKUMDL-WQ-2101

Cat. No.: B10752270 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction PKUMDL-WQ-2101 is a potent and selective negative allosteric modulator of

phosphoglycerate dehydrogenase (PHGDH), a key enzyme in the serine biosynthesis pathway.

[1] It has demonstrated anti-tumor activity in cancer cell lines that overexpress PHGDH.[1]

Accurate preparation of stock solutions is critical for obtaining reliable and reproducible results

in in vitro and in vivo experiments. This document provides a detailed protocol for the

preparation, storage, and handling of PKUMDL-WQ-2101 stock solutions in dimethyl sulfoxide

(DMSO).

Compound Information
A summary of the key properties of PKUMDL-WQ-2101 is provided in the table below.
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Property Value Reference

Chemical Name

2,4-Dihydroxy-N'-(2-hydroxy-5-

nitrobenzylidene)benzohydrazi

de

Molecular Formula C₁₄H₁₁N₃O₆

Molecular Weight 317.25 g/mol

CAS Number 304481-72-9

Purity ≥98%

Biological Target
Phosphoglycerate

Dehydrogenase (PHGDH)

Mechanism of Action Negative Allosteric Modulator

Solubility Soluble to 100 mM in DMSO

Storage Temperature -20°C

Biological Activity
PKUMDL-WQ-2101 exhibits inhibitory activity against PHGDH and demonstrates anti-tumor

effects in specific cancer cell lines.

Parameter Value Cell Line Reference

IC₅₀ (PHGDH) 34.8 µM -

EC₅₀ 7.7 µM
MDA-MB-468 (Breast

Cancer)

EC₅₀ 10.8 µM
HCC-70 (Breast

Cancer)

Experimental Protocols
Materials and Equipment
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PKUMDL-WQ-2101 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of PKUMDL-WQ-
2101 in DMSO.

Safety Precautions: Work in a well-ventilated area, preferably a chemical fume hood. Wear

appropriate PPE.

Calculate the required mass of PKUMDL-WQ-2101:

Formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol )

Calculation: Mass (mg) = 10 mM x 1 mL x 317.25 g/mol / 1000 = 3.1725 mg

Weighing: Accurately weigh 3.17 mg of PKUMDL-WQ-2101 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube or vial.

Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the compound.

Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved. Gentle warming to 37°C and brief sonication in an ultrasonic bath can

aid dissolution if necessary.
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Visual Inspection: Visually inspect the solution to ensure there are no undissolved particles.

The solution should be clear.

Labeling: Clearly label the tube with the compound name, concentration (10 mM), solvent

(DMSO), preparation date, and your initials.

Storage: Store the stock solution at -20°C. For long-term storage (up to 6 months), it is

recommended to store at -80°C. It is advisable to aliquot the stock solution into smaller

volumes to avoid repeated freeze-thaw cycles.

Stock Solution Preparation Table
For preparing different volumes or concentrations, use the following table as a guide.

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.317 mg 1.586 mg 3.172 mg

5 mM 1.586 mg 7.931 mg 15.862 mg

10 mM 3.172 mg 15.862 mg 31.725 mg

50 mM 15.862 mg 79.312 mg 158.625 mg

100 mM 31.725 mg 158.625 mg 317.250 mg

Visualization
Signaling Pathway of PKUMDL-WQ-2101 Action

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b10752270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serine Biosynthesis Pathway Downstream Effects
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Caption: PKUMDL-WQ-2101 inhibits PHGDH in the serine biosynthesis pathway.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing PKUMDL-WQ-2101 stock solutions in DMSO.
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Logical Relationship of Compound Properties
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Caption: Relationship between properties and application of PKUMDL-WQ-2101.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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